Cas no 165803-90-7 (3-iodo-4-methylstyrene)

3-iodo-4-methylstyrene structure
3-iodo-4-methylstyrene structure
Product Name:3-iodo-4-methylstyrene
CAS No:165803-90-7
MF:C9H9I
MW:244.072234869003
CID:2152277
PubChem ID:19688424
Update Time:2025-04-21

3-iodo-4-methylstyrene Chemical and Physical Properties

Names and Identifiers

    • 3-iodo-4-methylstyrene
    • CTSQKIBZLLPKFS-UHFFFAOYSA-N
    • Benzene, 4-ethenyl-2-iodo-1-methyl-
    • DTXSID401302433
    • 165803-90-7
    • DB-294370
    • SCHEMBL6618349
    • 4-ethenyl-2-iodo-1-methylbenzene
    • Inchi: 1S/C9H9I/c1-3-8-5-4-7(2)9(10)6-8/h3-6H,1H2,2H3
    • InChI Key: CTSQKIBZLLPKFS-UHFFFAOYSA-N
    • SMILES: IC1C=C(C=C)C=CC=1C

Computed Properties

  • Exact Mass: 243.97490Da
  • Monoisotopic Mass: 243.97490Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0Ų
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